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Compound of Interest

Compound Name: 2-Ethylhexyl 4-hydroxybenzoate

Cat. No.: B1217064

An In-depth Technical Guide: Toxicological Profile of 2-Ethylhexyl 4-hydroxybenzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethylhexyl 4-hydroxybenzoate (CAS: 5153-25-3), also known as Octylparaben or 2-EHHB,
is a synthetic ester of 4-hydroxybenzoic acid and 2-ethylhexanol.[1] It belongs to the paraben
family, a group of chemicals widely used as preservatives in cosmetic, personal care, and
industrial products due to their broad-spectrum antimicrobial properties.[1][2] The branched
alkyl chain of 2-EHHB enhances its hydrophobicity compared to its linear-chain counterparts,
which increases its fat solubility and antimicrobial activity.[1][2][3]

This document provides a comprehensive overview of the toxicological profile of 2-Ethylhexyl
4-hydroxybenzoate, synthesizing available data on its physicochemical properties,
toxicokinetics, and various toxicological endpoints. It is intended to serve as a technical
resource for researchers, scientists, and professionals involved in drug development and
chemical safety assessment.

Physicochemical Properties

The physicochemical properties of a compound are critical for understanding its stability,
solubility, and biological interactions. Key properties for 2-Ethylhexyl 4-hydroxybenzoate are
summarized in Table 1. The compound is poorly soluble in water but soluble in organic
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solvents.[1] It is stable under standard storage conditions but decomposes at high

temperatures.[1]

Table 1: Physicochemical Properties of 2-Ethylhexyl 4-hydroxybenzoate

Property Value Reference

CAS Number 5153-25-3 [1][2114]
2-ethylhexyl 4-

IUPAC Name [4115]
hydroxybenzoate
Octylparaben, 2-EHHB, 2-

Synonyms [1][4][6]
Ethylhexylparaben

Molecular Formula C15H2203 [4]

Molecular Weight 250.33 g/mol [41[5]
Clear, colorless to pale yellow

Appearance . [4][6]
liquid

Boiling Point ~270°C at 50 mmHg [1][2]

Density ~1.035 g/cm?3 (Predicted) [2][4]

pKa 8.20 £ 0.15 (Predicted) [2]

LogP 5.292 (Estimated) [2]

N Poorly soluble in water; soluble
Solubility [1]

in organic solvents

Toxicokinetics: Absorption, Distribution,
Metabolism, and Excretion

While specific toxicokinetic studies for 2-Ethylhexyl 4-hydroxybenzoate are limited, the

metabolic fate of alkyl benzoates and other parabens is generally well-understood.

Absorption and Distribution: Due to its lipophilic nature (LogP ~5.29), 2-EHHB is expected to be

absorbed through the skin and the gastrointestinal tract. Following absorption, it would likely
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distribute to fatty tissues.

Metabolism: Like other esters, 2-EHHB is expected to undergo rapid hydrolysis by esterase
enzymes present in the skin and liver. This biotransformation breaks the ester bond, yielding 4-
hydroxybenzoic acid and 2-ethylhexanol.[7] This metabolic pathway is common for parabens
and similar ester compounds. Further metabolism of the breakdown products can occur. For
instance, studies on analogous compounds like 2-ethylhexyl salicylate show subsequent
oxidation and hydroxylation of the 2-ethylhexyl moiety.[8]

Excretion: The primary metabolite, 4-hydroxybenzoic acid, and its conjugates, along with
metabolites of 2-ethylhexanol, are expected to be excreted primarily in the urine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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